Cas no 2229265-32-9 (3-(2-chloro-3,6-difluorophenyl)-3,3-difluoropropanoic acid)

• Product Name: 3-(2-chloro-3,6-difluorophenyl)-3,3-difluoropropanoic acid
• CAS No: 2229265-32-9
• MF: C₉H₅ClF₄O₂
• MW: 256.581415891647
• CID: 6122975
• PubChem ID: 162738008
• Update Time: 2025-10-28

3-(2-chloro-3,6-difluorophenyl)-3,3-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-3,6-difluorophenyl)-3,3-difluoropropanoic acid
• EN300-1969111
• 2229265-32-9

• Inchi： 1S/C9H5ClF4O2/c10-8-5(12)2-1-4(11)7(8)9(13,14)3-6(15)16/h1-2H,3H2,(H,15,16)
• InChI Key： CHUIIAYVXCPFBM-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C(CC(=O)O)(F)F)F)F

Computed Properties

• Exact Mass: 255.9914197g/mol
• Monoisotopic Mass: 255.9914197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(2-chloro-3,6-difluorophenyl)-3,3-difluoropropanoic acid

Professional Introduction to 3-(2-chloro-3,6-difluorophenyl)-3,3-difluoropropanoic Acid (CAS No. 2229265-32-9)

3-(2-chloro-3,6-difluorophenyl)-3,3-difluoropropanoic acid, with the CAS number 2229265-32-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its unique structural features, which include a chloro and difluoro substituents on a phenyl ring, coupled with a carboxylic acid functionality in the side chain. Such structural motifs are often employed in the design of novel bioactive molecules due to their potential to modulate biological pathways and interact with specific targets.

The significance of this compound lies in its potential applications in drug discovery and development. The presence of multiple fluorine atoms in its structure not only enhances its metabolic stability but also influences its electronic properties, making it a valuable scaffold for designing molecules with enhanced binding affinity and selectivity. Recent studies have highlighted the role of fluorinated aromatic compounds in the development of next-generation therapeutics, particularly in the treatment of inflammatory diseases, cancer, and infectious disorders.

In particular, the 2-chloro-3,6-difluorophenyl moiety is of great interest due to its ability to engage in specific interactions with biological targets. This region of the molecule can serve as a key pharmacophore, facilitating binding to proteins and enzymes involved in critical cellular processes. The carboxylic acid group at the end of the side chain provides an additional site for functionalization, allowing for further derivatization to enhance pharmacological properties such as solubility and bioavailability.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular modeling studies have suggested that 3-(2-chloro-3,6-difluorophenyl)-3,3-difluoropropanoic acid may exhibit inhibitory effects on certain enzymes and receptors implicated in various diseases. For instance, preliminary data indicate that this compound could interfere with the activity of enzymes involved in inflammation pathways, potentially making it a lead candidate for developing anti-inflammatory agents.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of fluorine atoms into the aromatic ring is a critical step that demands careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the necessary fluorine and chloro substituents efficiently.

The pharmacological profile of 3-(2-chloro-3,6-difluorophenyl)-3,3-difluoropropanoic acid is still under active investigation. However, early studies have shown promising results in terms of its ability to modulate biological pathways relevant to human health. Researchers are exploring its potential as an inhibitor of kinases and other enzymes that play a role in cancer progression. Additionally, its interaction with bacterial enzymes has been studied as part of efforts to develop novel antibiotics against resistant strains.

The structural features of this compound also make it an attractive candidate for further derivatization. By modifying the carboxylic acid group or introducing additional functional groups into the side chain, scientists can generate libraries of analogs with tailored properties. Such libraries are essential for high-throughput screening (HTS) campaigns aimed at identifying lead compounds for drug development.

In conclusion, 3-(2-chloro-3,6-difluorophenyl)-3,3-difluoropropanoic acid (CAS No. 2229265-32-9) represents a promising entity in medicinal chemistry with significant potential for therapeutic applications. Its unique structural features and demonstrated biological activity make it a valuable tool for researchers exploring new treatments for various diseases. As our understanding of molecular interactions continues to evolve, compounds like this one are likely to play an increasingly important role in shaping the future of drug discovery.